3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester

• IUPAC Name: methyl 3-phenylmethoxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H14O3S/c1-19-17(18)16-15(13-9-5-6-10-14(13)21-16)20-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key: ICZZWAMTKNHVNY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)OCC3=CC=CC=C3
• Molecular Formula: C17H14O3S
• Molecular Weight: 298.4 g/mol

Description

3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester is a complex molecule. It is a derivative of thiophene, a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The condensation reaction of thioglycolic acid derivatives with α,β-acetylenic ester goes under the basic conditions and generates 3-hydroxy-2-thiophene carboxylic derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C17H14O3S. It is a derivative of thiophene, which is a five-membered ring made up of one sulfur as heteroatom.

Chemical Reactions Analysis

Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 298.4 g/mol.

Scientific Research Applications

3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester has been studied for its potential to act as a novel inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine in the brain, and its inhibition can lead to increased levels of acetylcholine in the brain, which can lead to improved cognitive function. Additionally, this compound has been studied for its potential to act as a novel antifungal agent. It has been shown to inhibit the growth of several species of fungi, including Candida albicans and Aspergillus niger.

Mechanism of Action

The mechanism of action of 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester is not yet fully understood. However, it is known to interact with the active site of AChE, resulting in the inhibition of its activity. Additionally, this compound has been shown to interact with the cell wall of fungi, resulting in the inhibition of its growth.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function by increasing levels of acetylcholine in the brain. Additionally, this compound has been shown to have antifungal activity, inhibiting the growth of several species of fungi.

Advantages and Limitations for Lab Experiments

The use of 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester in laboratory experiments has several advantages. It is a relatively stable compound, and its synthesis is relatively straightforward. Additionally, it is relatively nontoxic and has been shown to have a variety of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. Additionally, its effects on humans are not yet fully understood, and further research is needed to understand its potential therapeutic applications.

Future Directions

The potential applications of 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid methyl ester are vast and varied. Further research is needed to better understand its mechanism of action, as well as its effects on humans. Additionally, further research is needed to explore its potential therapeutic applications, such as its potential to act as a novel inhibitor of AChE or its potential to act as an antifungal agent. Additionally, further research is needed to explore its potential applications in organic synthesis and medicinal chemistry. Finally, further research is needed to explore its potential applications in biochemistry, such as its potential to act as a novel enzyme inhibitor.